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Compound of Interest

Compound Name: 4-Propoxybenzaldehyde

Cat. No.: B1265824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-propoxybenzaldehyde, with a specific focus on its melting and boiling points. It
includes a summary of its quantitative data, a detailed experimental protocol for its synthesis,
and a visualization of the synthetic pathway.

Core Physicochemical Data

4-Propoxybenzaldehyde is an aromatic aldehyde with a propoxy group substituted at the para
position of the benzaldehyde ring.[1] It is a versatile organic compound used as a reagent in
organic synthesis and as an intermediate in the pharmaceutical industry.[2] The compound
typically appears as a colorless to light yellow clear liquid.[2]

A summary of its key physical and chemical properties is presented in the table below for easy

reference and comparison.
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Property Value Conditions
Melting Point 268 °C

Boiling Point 129-130 °C at 10 mmHg
Density 1.039 g/mL at 25 °C
Refractive Index n20/D 1.546

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Flash Point >230 °F (>110 °C)

CAS Number 5736-85-6

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols

The determination of the physicochemical properties of a compound like 4-
propoxybenzaldehyde is achieved through standardized experimental procedures. While the
specific experimental reports for this compound are found in scientific literature, this section
outlines a typical synthesis protocol as described in published procedures, followed by general
methods for determining melting and boiling points.

Synthesis of 4-Propoxybenzaldehyde

A common method for the synthesis of 4-propoxybenzaldehyde involves the Williamson ether
synthesis, starting from 4-hydroxybenzaldehyde and 1-bromopropane.[3]

Materials:
» 4-Hydroxybenzaldehyde
e 1-Bromopropane

o Potassium Carbonate (K2COs3)
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Anhydrous Dimethylformamide (DMF)

Ethyl Acetate (EtOAC)

Magnesium Sulfate (MgSQa)

Water (Hz20)

Procedure:

A mixture of 4-hydroxybenzaldehyde (0.5 g, 4.1 mmol), 1-bromopropane (0.3 ml), and K=COs
(0.69 g, 5 mmol) in anhydrous DMF (5 ml) is prepared in a round-bottom flask.

e The mixture is stirred and refluxed for 1 hour.

e Upon completion of the reaction, the mixture is diluted to 100 ml with EtOAc and washed
with H20.

e The organic layer is separated, dried with MgSQOa4, and filtered.

o The filtrate is then evaporated to dryness to yield 4-propoxybenzaldehyde as a yellow oil
(0.55 g, 82.3% yield).[3]

Determination of Melting and Boiling Points

Melting Point Determination: The melting point of a solid compound is determined using a
melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube,
which is then placed in the heating block of the apparatus. The temperature is gradually
increased, and the range from which the substance starts to melt until it becomes completely
liquid is recorded as the melting point range.

Boiling Point Determination: The boiling point of a liquid is determined by distillation. The liquid
is placed in a distillation flask, and the temperature of the vapor is measured as it passes into
the condenser. The temperature at which the liquid and vapor phases are in equilibrium at a
given pressure is the boiling point. For compounds that may decompose at their atmospheric
boiling point, vacuum distillation is employed to determine the boiling point at a reduced
pressure.[1]
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Visualized Synthesis Pathway

The following diagram illustrates the synthesis of 4-propoxybenzaldehyde from 4-
hydroxybenzaldehyde and 1-bromopropane.
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Caption: Synthesis of 4-Propoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 4-Propoxybenzaldehyde | 5736-85-6 [smolecule.com]

2. innospk.com [innospk.com]

3. 4-N-PROPOXYBENZALDEHYDE CAS#: 5736-85-6 [amp.chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Propoxybenzaldehyde: Physicochemical Properties and Synthesis]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1265824#4-
propoxybenzaldehyde-melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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